Cas no 1216387-74-4 (N’-Boc-N-Benzylpiperazine-d8)

• Product Name: N’-Boc-N-Benzylpiperazine-d8
• CAS No: 1216387-74-4
• MF: C₁₆H₂₄N₂O₂
• MW: 284.423257827759
• CID: 1060854
• Update Time: 2025-11-01

N’-Boc-N-Benzylpiperazine-d8 Chemical and Physical Properties

Names and Identifiers

• 4-Benzylpiperazine-1-carboxylic Acid-d8 tert-Butyl Ester
• N’-Boc-N-Benzylpiperazine-d8
• Tert-butyl 4-benzyl-2,2,3,3,5,5,6,6-octadeuteriopiperazine-1-carboxylate

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-11-9-17(10-12-18)13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3/i9D2,10D2,11D2,12D2
• InChI Key： GVHSMUYEAWMYLM-PMCMNDOISA-N
• SMILES： O(C(C)(C)C)C(N1C([2H])([2H])C([2H])([2H])N(CC2C=CC=CC=2)C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 32.8

Experimental Properties

• Solubility: Chloroform, DCM, Ethyl Acetate, Methanol

Additional information on N’-Boc-N-Benzylpiperazine-d8

Professional Introduction to N’-Boc-N-Benzylpiperazine-d8 (CAS No. 1216387-74-4)

N’-Boc-N-Benzylpiperazine-d8, with the CAS number 1216387-74-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This deuterated derivative of piperazine is particularly valued for its role in synthetic chemistry and as an intermediate in the production of more complex molecules. The compound’s structure, featuring a protected amine group and a benzyl substituent, makes it a versatile building block for the synthesis of pharmacologically active agents.

The< strong>N’-Boc group in the name refers to the tert-butoxycarbonyl (Boc) protection on the nitrogen atom of the piperazine ring. This protection is crucial as it allows for selective modification of other functional groups within the molecule without affecting the Boc-protected amine. Such selectivity is highly desirable in multi-step synthetic routes, where precise control over reaction pathways is essential. The Boc group can be easily removed under mild acidic conditions, making it a popular choice for temporary protection in organic synthesis.

The< strong>N-Benzyl moiety attached to the piperazine ring introduces additional steric and electronic properties that can influence the compound’s reactivity and its interactions with biological targets. Benzyl groups are often used in medicinal chemistry due to their ability to enhance solubility, stability, and metabolic profile of drug candidates. In addition, the deuterated version (d8) of this compound is particularly useful in nuclear magnetic resonance (NMR) spectroscopy for structural elucidation and in mass spectrometry for metabolite identification.

Recent advancements in drug discovery have highlighted the importance of deuterated compounds in improving pharmacokinetic properties. Deuteration can lead to increased metabolic stability, reduced susceptibility to enzymatic degradation, and enhanced bioavailability. For instance, studies have shown that deuterated analogs of existing drugs can exhibit improved efficacy and reduced side effects. N’-Boc-N-Benzylpiperazine-d8 fits into this trend by providing a valuable tool for researchers exploring novel therapeutic agents.

The compound’s utility extends beyond its role as a synthetic intermediate. It has been employed in the development of kinase inhibitors, which are critical targets in oncology research. Piperazine derivatives are known for their ability to modulate protein-protein interactions, making them promising candidates for small-molecule drugs. The presence of both Boc and benzyl groups allows for further functionalization, enabling the design of molecules with tailored properties for specific biological applications.

In academic research, N’-Boc-N-Benzylpiperazine-d8 has been used to study the mechanisms of action of various pharmacological agents. Its deuterated nature provides an excellent framework for investigating hydrogen-deuterium exchange (HDX) kinetics, which can offer insights into protein dynamics and ligand binding affinities. Such studies are crucial for understanding how drugs interact with their biological targets at a molecular level.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in peptidomimetics and scaffold hopping strategies. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic profiles. N’-Boc-N-Benzylpiperazine-d8 can serve as a starting point for generating novel scaffolds that retain or enhance biological activity while avoiding patent restrictions associated with natural products.

Another area where this compound finds application is in computational chemistry and molecular modeling. The well-defined structure of N’-Boc-N-Benzylpiperazine-d8 allows researchers to build accurate molecular models, which are essential for predicting drug-target interactions and optimizing lead compounds. High-quality computational data can significantly reduce the time and cost associated with experimental drug development.

The synthesis of N’-Boc-N-Benzylpiperazine-d8 involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by protection-deprotection strategies. The use of deuterated reagents during synthesis ensures that the final product retains its unique isotopic signature, which is critical for analytical purposes.

Ethical considerations are also important when working with specialized chemicals like N’-Boc-N-Benzylpiperazine-d8. Researchers must adhere to strict safety protocols to prevent misuse and ensure environmental compliance. Proper storage conditions, waste disposal methods, and handling procedures are essential components of laboratory best practices.

In conclusion, N’-Boc-N-Benzylpiperazine-d8 (CAS No. 1216387-74-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for synthetic chemists, biologists, and medicinal chemists alike. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in discovering new treatments for various diseases.